Cas no 17042-40-9 (4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside)
17042-40-9 structure
4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside
4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside Properties
Names and Identifiers
-
- 4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-α-D-mannopyranoside
- 4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-alpha-D-mannopyranoside
- a-D-Mannopyranoside,4-methoxyphenyl, 2,3,4,6-tetraacetate
- -<small>D<
- 2',3',4',6'-tetra-O-acetyl-1-O-methylarbutin
- 4-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-a-D-mannopyranoside
- a-D-Mannopyranoside,4-methoxyphenyl, tetraacetate (9CI)
- AG-E-19651
- ANW-42673
- CTK8B3527
- FT-0656680
- M1647
- Mannopyranoside,p-methoxyphenyl, tetraacetate, a-D- (8CI)
- 4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-α4-Methoxyphenyl alpha-D-mannopyranoside tetraacetate
- [(2R,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(4-methoxyphenoxy)oxan-2-yl]methyl acetate
- (2R,3R,4S,5S,6R)-2-(Acetoxymethyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
- 4-Methoxyphenyl2,3,4,6-tetra-O-acetyl-a-D-mannopyranoside
- 4-Methoxyphenyl 2,3,4,6-Tetra-O-acetyl-α-D-mannopyranoside
- 4-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-α-D-mannopyranoside ,98%
- 4-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-
- A-D-mannopyranoside
- 4-Methoxyphenyl2,3,4,6-Tetra-O-acetyl-alpha-D-mannopyranoside
- 4-Methoxyphenyl 2-O,3-O,4-O,6-O-tetraacetyl-alpha-D-m
- DTXSID30536903
- [(2R,3R,4S,5S,6R)-3,4,5-TRIS(ACETYLOXY)-6-(4-METHOXYPHENOXY)OXAN-2-YL]METHYL ACETATE
- (2R,3R,4S,5S,6R)-2-(Acetoxymethyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-3,4,5-triyltriacetate
- A882021
- 17042-40-9
- 4-Methoxyphenyl 2,3,4,6-tetra-O-acetyl-alpha-D-mannopyranoside, 97%
- CS-0214557
- 4-Methoxyphenyl-2,3,4,6-tetra-O-acetyl-b-D-mannopyranoside
- AKOS027257508
- T71910
- AS-74654
- 4-METHOXYPHENYL 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-MANNOPYRANOSIDE
- +Expand
-
- MFCD08276398
- RPHXBVOPPUTUES-MJCUULBUSA-N
- 1S/C21H26O11/c1-11(22)27-10-17-18(28-12(2)23)19(29-13(3)24)20(30-14(4)25)21(32-17)31-16-8-6-15(26-5)7-9-16/h6-9,17-21H,10H2,1-5H3/t17-,18-,19+,20+,21+/m1/s1
- O1[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H]
Computed Properties
- 454.14751164g/mol
- 0
- 11
- 12
- 454.14751164g/mol
- 32
- 671
- 0
- 5
- 0
- 0
- 0
- 1
- 2.4
- 133
Experimental Properties
- 1.15710
- 132.89000
- 1.523
- 100.0 to 104.0 deg-C
- Very slightly soluble (0.4 g/l) (25 º C),
- Uncertain
- Uncertain
- [α]22/D +70.0°, c = 1% in chloroform
- 1.30±0.1 g/cm3 (20 ºC 760 Torr),
4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside Price
4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:17042-40-9)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:17042-40-9)
TANG SI LEI
15026964105
2881489226@qq.com
4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside Related Literature
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Kang Zhang,Zhenyan Liang,Huayao Tu J. Mater. Chem. A, 2022,10, 23799-23810
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4. Front cover
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Paul Van der Meeren,Christofora Hanny Wijaya,Ashok R. Patel Food Funct., 2017,8, 584-594
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Chang-Ho Choi,Elizabeth Allan-Cole,Chih-hung Chang CrystEngComm, 2017,19, 1265-1272
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Deepa Oberoi,Parveen Dagar,Uday Shankar,Giriraj Vyas,Anil Kumar,Satyajit Sahu,Anasuya Bandyopadhyay New J. Chem., 2018,42, 19090-19100
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Yongxing Tang,Chunlin He,Haixiang Gao,Jean'ne M. Shreeve J. Mater. Chem. A, 2015,3, 15576-15582
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Yao Li,Ang Li,Xiaomin Li,You Zhang,Shu Liu Environ. Sci.: Nano, 2022,9, 4558-4569
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Chau-Jiun Chang,Cheng-Han Yang,Kellen Chen,Yun Chi,Ching-Fong Shu,Mei-Lin Ho,Yu-Shan Yeh,Pi-Tai Chou Dalton Trans., 2007, 1881-1890
17042-40-9 (4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:17042-40-9)4-Methoxyphenyl 2,3,4,6-tetra-O-Acetyl-α-D-mannopyranoside
99%
5g
186.0